Methyl 4-(aminomethyl)-4-fluorocyclohexane-1-carboxylate;hydrochloride

• IUPAC Name: methyl 4-(aminomethyl)-4-fluorocyclohexane-1-carboxylate;hydrochloride
• InChI: InChI=1S/C9H16FNO2.ClH/c1-13-8(12)7-2-4-9(10,6-11)5-3-7;/h7H,2-6,11H2,1H3;1H
• InChI Key: CRZRQKRWCBGAIQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CCC(CC1)(CN)F.Cl
• Molecular Formula: C9H17ClFNO2
• Molecular Weight: 225.69 g/mol
• CAS No.: 2375261-45-1, 2375271-30-8

Description

Methyl 4-(aminomethyl)-4-fluorocyclohexane-1-carboxylate;hydrochloride is a useful research compound. Its molecular formula is C9H17ClFNO2 and its molecular weight is 225.69. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of cyclic esters, including derivatives of cyclohexanone, demonstrate the broad interest in cyclohexane derivatives for applications in polymer chemistry. For instance, Hydrophilic Aliphatic Polyesters research discusses the synthesis and copolymerization of new cyclic esters containing various functional groups, highlighting the versatility of cyclohexane derivatives in designing materials with specific properties (Trollsås et al., 2000).

Anticonvulsant Properties

The study on Hydrogen bonding in three anticonvulsant enaminones reveals the structural characteristics of cyclohexene rings in anticonvulsant compounds, offering insights into their potential medicinal applications. This research emphasizes the role of hydrogen bonding and molecular structure in the efficacy of these compounds, suggesting a link to the broader family of cyclohexane derivatives in medical applications (Kubicki et al., 2000).

Chemical Synthesis and Reactivity

The exploration of Synthesis of 1-amino-4-hydroxycyclohexane-1-carboxylic acids presents a method for creating constrained hydroxy-α,α-disubstituted-α-amino acids, a new family of compounds that showcases the reactivity and functional versatility of cyclohexane derivatives in synthesizing complex organic molecules (Avenoza et al., 1999).

Pharmacological Studies

Research on antinociceptive activities of enaminone compounds including cyclohexane derivatives, in the formalin and hot plate tests in mice, highlights the potential of these compounds in developing new analgesics. This study provides evidence of the significant role cyclohexane derivatives can play in pharmacology, particularly in pain management (Masocha, Kombian, & Edafiogho, 2016).

Medicinal Chemistry

The Medicinal chemical studies on antiplasmin drugs emphasize the synthesis and evaluation of 4-aminomethylcyclohexanecarboxylic acid derivatives, showcasing the therapeutic potential of cyclohexane derivatives. This research contributes to understanding the structural requirements for antiplasmin activity, underlining the importance of cyclohexane scaffolds in drug design (Isoda, 1979).

Mechanism of Action

The mechanism of action would depend on the specific application of “Methyl 4-(aminomethyl)-4-fluorocyclohexane-1-carboxylate;hydrochloride”. For instance, 4-Aminobenzoic acid, a similar compound, is an intermediate in the synthesis of folate by bacteria, plants, and fungi.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific properties. For a similar compound, Methyl 4-(aminomethyl)benzoate, it is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.